![molecular formula C14H22N2O B3202164 6-Amino-N-(2,6-dimethylphenyl)hexanamide CAS No. 102089-67-8](/img/structure/B3202164.png)
6-Amino-N-(2,6-dimethylphenyl)hexanamide
Overview
Description
6-Amino-N-(2,6-dimethylphenyl)hexanamide is a chemical compound that is used as an intermediate in synthesizing 6-(Propylamino)-N-(2,6-dimethylphenyl)hexanamide . It is also known as Bupivacaine Hydrochloride Impurity E .
Synthesis Analysis
The synthesis of this compound involves it being an intermediate in the synthesis of 6-(Propylamino)-N-(2,6-dimethylphenyl)hexanamide . This derivative is related to Bupivacaine, a sodium channel blocker and local anesthetic .Molecular Structure Analysis
The molecular formula of this compound is C18H30N2O . Its molecular weight is 290.44 .Scientific Research Applications
Antituberculosis Activity
Research on organotin complexes, which include compounds structurally similar to "6-Amino-N-(2,6-dimethylphenyl)hexanamide," has shown significant antituberculosis activity. The study by Iqbal, Ali, and Shahzadi (2015) highlighted the potential of these complexes as biologically active agents with a range of structural diversity. Their antituberculosis efficacy is influenced by the ligand environment, organic groups attached to the tin, and the overall structure of the compound. This suggests that such compounds could be optimized for better antituberculosis activity through structural modification (Iqbal, Ali, & Shahzadi, 2015).
Antibody-Based Methods for Environmental and Food Analysis
In the environmental and food safety sectors, antibody-based methods have been utilized for the analysis of various compounds, including those related to "this compound." Fránek and Hruška (2018) provided an overview of progress in the production of key immunoreagents and their application in ELISA and related techniques. This review emphasizes the utility of these methods in detecting and analyzing compounds for safety and regulatory purposes (Fránek & Hruška, 2018).
Pharmacokinetics, Pharmacodynamics, and Toxicology of Psychoactive Substances
Nugteren-van Lonkhuyzen et al. (2015) reviewed the pharmacokinetics, pharmacodynamics, and toxicology of new psychoactive substances, including 2C-B, 4-fluoroamphetamine, and benzofurans, providing insight into their clinical effects, toxicity, and potential health risks. While not directly related to "this compound," this research is relevant for understanding the broader context of new psychoactive substances' impact on health (Nugteren-van Lonkhuyzen et al., 2015).
Genetic Determinants Affecting Drug Pharmacokinetics and Pharmacodynamics
Budic et al. (2022) explored the influence of genetic determinants on the pharmacokinetics and pharmacodynamics of propofol, highlighting the importance of individual genetic profiles in the clinical response to drugs. Although focused on propofol, the findings suggest the potential for genetic factors to impact the efficacy and safety of a wide range of compounds, including "this compound" (Budic et al., 2022).
Mechanism of Action
Safety and Hazards
According to the Safety Data Sheet, 6-Amino-N-(2,6-dimethylphenyl)hexanamide is classified as having acute toxicity (oral), making it fatal if swallowed . It is also harmful to aquatic life with long-lasting effects . Precautionary measures include avoiding release to the environment and seeking immediate medical attention if swallowed .
properties
IUPAC Name |
6-amino-N-(2,6-dimethylphenyl)hexanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O/c1-11-7-6-8-12(2)14(11)16-13(17)9-4-3-5-10-15/h6-8H,3-5,9-10,15H2,1-2H3,(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBUVJDCMFWYXCW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)CCCCCN | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80877636 | |
Record name | HEXANAMIDE, 6-AMINO-N-(2,6-DIMETHYLPHENYL)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80877636 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
102089-67-8 | |
Record name | HEXANAMIDE, 6-AMINO-N-(2,6-DIMETHYLPHENYL)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80877636 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.